Cas no 1806302-90-8 (Methyl 2,3-dichloro-5-hydroxybenzoate)

• Product Name: Methyl 2,3-dichloro-5-hydroxybenzoate
• CAS No: 1806302-90-8
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 4951200
• Update Time: 2025-10-31

Methyl 2,3-dichloro-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dichloro-5-hydroxybenzoate

• Inchi： 1S/C8H6Cl2O3/c1-13-8(12)5-2-4(11)3-6(9)7(5)10/h2-3,11H,1H3
• InChI Key： OXJHLDKONGURTM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1C(=O)OC)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2,3-dichloro-5-hydroxybenzoate

Methyl 2,3-dichloro-5-hydroxybenzoate (CAS No. 1806302-90-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 2,3-dichloro-5-hydroxybenzoate, identified by the chemical identifier CAS No. 1806302-90-8, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains. The presence of both chloro and hydroxy substituents on the benzoate backbone imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound's molecular structure, consisting of a benzene ring substituted with two chlorine atoms at the 2 and 3 positions and a hydroxyl group at the 5 position, contributes to its reactivity and functionality. This specific arrangement not only influences its physical and chemical properties but also opens up possibilities for diverse applications in synthetic chemistry, drug development, and material science. The dichloro and hydroxybenzoate moiety is particularly noteworthy, as it can serve as a versatile building block for more complex molecules.

In recent years, the field of medicinal chemistry has seen a surge in interest regarding bioactive molecules derived from aromatic compounds. Methyl 2,3-dichloro-5-hydroxybenzoate has been studied for its potential pharmacological properties. Researchers have been exploring its derivatives as candidates for antimicrobial, anti-inflammatory, and antioxidant activities. The hydroxyl group provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets, while the chlorine atoms enhance lipophilicity, potentially improving membrane permeability.

The synthesis of Methyl 2,3-dichloro-5-hydroxybenzoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the chlorination of a hydroxyl-substituted benzoate precursor, followed by methylation to introduce the ester group. These synthetic pathways not only demonstrate the compound's versatility but also provide insights into optimizing its production for industrial applications. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

One of the most compelling aspects of Methyl 2,3-dichloro-5-hydroxybenzoate is its role in developing novel therapeutic agents. The structural motifs present in this compound have been incorporated into various drug candidates that are currently under investigation. For instance, researchers have explored its derivatives as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to modulate these pathways through targeted molecular interactions makes this compound a promising candidate for further development.

The compound's stability under various conditions has also been a focus of study. Understanding how Methyl 2,3-dichloro-5-hydroxybenzoate behaves in different environments—such as in solution, under UV light, or when exposed to biological fluids—is crucial for its practical application. Studies have shown that the presence of both chloro and hydroxy groups enhances its resistance to degradation under certain conditions while maintaining its bioactivity. This balance is essential for ensuring the efficacy and safety of any potential pharmaceutical applications.

In addition to its pharmaceutical potential, Methyl 2,3-dichloro-5-hydroxybenzoate has shown promise in material science applications. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its incorporation into organic semiconductors and light-emitting diodes (LEDs), where its molecular structure contributes to improved performance characteristics. These findings underscore the compound's broad utility beyond traditional medicinal chemistry applications.

The future direction of research on Methyl 2,3-dichloro-5-hydroxybenzoate is likely to focus on expanding its chemical space through structural modifications. By introducing additional functional groups or exploring different substitution patterns, scientists aim to uncover new bioactivities and enhance existing ones. Computational modeling and high-throughput screening techniques are being employed to accelerate this process, allowing for rapid identification of promising derivatives.

In conclusion, Methyl 2,3-dichloro-5-hydroxybenzoate (CAS No. 1806302-90-8) represents a fascinating molecule with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features—particularly the combination of chloro and hydroxy substituents—make it a valuable scaffold for developing new drugs and materials. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and innovation.